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Compound of Interest

Compound Name:
Ethyl 2-

hydroxycyclopentanecarboxylate

Cat. No.: B1347620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Ethyl 2-hydroxycyclopentanecarboxylate. The information is presented to support research,

development, and quality control activities involving this chemical compound. All quantitative

data is summarized in a clear tabular format, and detailed experimental protocols for

determining these properties are provided.

Core Physical Properties
Ethyl 2-hydroxycyclopentanecarboxylate is a cyclic ester with the chemical formula

C8H14O3.[1][2] Its physical characteristics are crucial for its handling, application, and

integration into various chemical processes.
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Property Value

Molecular Formula C8H14O3[1]

Molecular Weight 158.19 g/mol [1]

Boiling Point 129-130 °C at 42 mmHg

Density 1.06 g/mL

Refractive Index (n20/D) 1.456-1.458

CAS Number 54972-10-0[1]

Note: Specific stereochemistry (cis/trans) can influence physical properties, but the available

data does not always differentiate between isomers.

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of a liquid compound like Ethyl 2-hydroxycyclopentanecarboxylate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3] A common and effective method for its determination, especially for small sample

volumes, is the Thiele tube method.[3]

Apparatus:

Thiele tube

Thermometer (-10 to 200 °C)

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or hot plate)
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Mineral oil or other suitable heating bath liquid

Rubber band or wire to attach the test tube to the thermometer

Procedure:

A few milliliters of Ethyl 2-hydroxycyclopentanecarboxylate are placed in the small test

tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is securely attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The thermometer and test tube assembly are suspended in the Thiele tube containing

mineral oil, ensuring the heating oil level is above the sample level.

The side arm of the Thiele tube is gently heated, allowing for slow and uniform temperature

elevation of the oil bath.

As the temperature rises, air trapped in the capillary tube will slowly bubble out.

The temperature at which a continuous and rapid stream of bubbles emerges from the

capillary tube is noted. Heating is then discontinued.

The liquid is allowed to cool. The boiling point is the temperature at which the bubbling stops

and the liquid just begins to enter the capillary tube.[3]

Determination of Density
The density of a liquid can be determined by measuring the mass of a known volume of the

substance.[4]

Apparatus:

Pycnometer or a graduated cylinder and an analytical balance

Thermometer
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Water bath (for temperature control)

Procedure using a Graduated Cylinder:

The mass of a clean, dry graduated cylinder is measured using an analytical balance.

A specific volume of Ethyl 2-hydroxycyclopentanecarboxylate is carefully added to the

graduated cylinder. The volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is then measured.

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder

from the combined mass.

The density is calculated by dividing the mass of the liquid by its volume.

The temperature at which the measurement is taken should be recorded, as density is

temperature-dependent.

Determination of Refractive Index
The refractive index of a liquid is the ratio of the speed of light in a vacuum to its speed in the

liquid. It is a characteristic property that is useful for identification and purity assessment. An

Abbe refractometer is commonly used for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Solvent for cleaning (e.g., ethanol or acetone)

Soft tissue paper

Procedure:
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The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water).

The prism of the refractometer is cleaned with a suitable solvent and dried with a soft tissue.

A few drops of Ethyl 2-hydroxycyclopentanecarboxylate are placed on the surface of the

lower prism using a clean dropper.

The prisms are closed and locked.

The instrument is adjusted to bring the dividing line between the light and dark fields into

sharp focus at the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.

The temperature should be controlled and recorded, as the refractive index is temperature-

dependent. A common standard temperature is 20°C.

Determination of Melting/Freezing Point
While a specific melting point for Ethyl 2-hydroxycyclopentanecarboxylate is not readily

available in the literature, suggesting it is a liquid at or below room temperature, its freezing

point can be determined.

Apparatus:

Small test tube

Thermometer

Stirring rod or magnetic stirrer

Cooling bath (e.g., ice-salt mixture)

Procedure:

A sample of Ethyl 2-hydroxycyclopentanecarboxylate is placed in a small test tube.

A thermometer is immersed in the liquid, ensuring the bulb is fully submerged.
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The test tube is placed in a cooling bath and the sample is stirred continuously.

The temperature is recorded at regular intervals.

The freezing point is the temperature at which the liquid begins to solidify and the

temperature remains constant until all the liquid has frozen.

Determination of Solubility
The solubility of Ethyl 2-hydroxycyclopentanecarboxylate in various solvents can be

determined through qualitative observation.

Apparatus:

Several small test tubes

Graduated pipettes or droppers

A selection of solvents (e.g., water, ethanol, acetone, diethyl ether, hexane)

Procedure:

A small, measured amount of Ethyl 2-hydroxycyclopentanecarboxylate (e.g., 0.1 mL) is

placed into separate test tubes.

A small, measured amount of a solvent (e.g., 1 mL) is added to each test tube.

The test tubes are agitated or vortexed to ensure thorough mixing.

The mixture is observed to determine if the solute has completely dissolved. The formation of

a single, clear phase indicates solubility. The presence of cloudiness, separate layers, or

undissolved droplets indicates insolubility or partial solubility.

Observations are recorded for each solvent.

Synthesis Workflow
A common synthetic route to Ethyl 2-hydroxycyclopentanecarboxylate involves the

reduction of the corresponding ketone, Ethyl 2-oxocyclopentanecarboxylate, using a reducing
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agent such as sodium borohydride.[3]

Ethyl 2-oxocyclopentanecarboxylate
in a suitable solvent (e.g., THF or Ethanol)

Reduction Reaction
(Stirring at room temperature)

Sodium Borohydride (NaBH4) Reducing Agent

Acidic Workup
(e.g., dilute HCl to neutralize excess NaBH4)

After reaction completion Extraction with an
organic solvent (e.g., Ethyl Acetate)

Purification
(e.g., distillation under reduced pressure) Ethyl 2-hydroxycyclopentanecarboxylate

Click to download full resolution via product page

Caption: Synthesis of Ethyl 2-hydroxycyclopentanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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